Cas no 81702-42-3 ((R)-(+)-SKF-38393 Hydrochloride)
(R)-(+)-SKF-38393 Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-3-Benzazepine-7,8-diol,2,3,4,5-tetrahydro-1-phenyl-, hydrochloride (1:1), (1R)-
- (5R)-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7,8-diol,hydrochloride
- (R)-(+)-SKF-38393 hydrochloride
- 1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro-1-phenyl-, hydrochloride, (1R)- (9CI)
- 1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro-1-phenyl-, hydrochloride, (R)- (ZCI)
- (R)-(+)-SKF 38939 hydrochloride
- 81702-42-3
- SKF-38393 hydrochloride, (R)-
- 1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro-1-phenyl-, hydrochloride (1:1), (1R)-
- DTXSID20425872
- 259QB42AEB
- (R)-SKF 38393 (hydrochloride)
- DA-77313
- 81702-42-3 (R-isomer HCl)
- SMR000058679
- R-SKF-38393A HCl
- 1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro-1-phenyl-, hydrochloride, (1R)-
- HY-12520B
- (1R)-1-PHENYL-2,3,4,5-TETRAHYDRO-1H-3-BENZAZEPINE-7,8-DIOL HYDROCHLORIDE
- CHEMBL1467585
- R(+)-SKF-38393A
- AKOS030530584
- UNII-259QB42AEB
- CS-0109934
- (5R)-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7,8-diol;hydrochloride
- SCHEMBL7201396
- (R)-(+)-SKF-38393 hydrochloride, >=98% (HPLC), solid
- 1000004-68-1
- MLS000069388
- (1R)-2,3,4,5-Tetrahydro-1-phenyl-1H-3-benzazepine-7,8-diol Hydrochloride
- (R)-(+)-SKF-38393 Hydrochloride
-
- MDL: MFCD00055189
- Inchi: 1S/C16H17NO2.ClH/c18-15-8-12-6-7-17-10-14(13(12)9-16(15)19)11-4-2-1-3-5-11;/h1-5,8-9,14,17-19H,6-7,10H2;1H/t14-;/m1./s1
- InChI Key: YEWHJCLOUYPAOH-PFEQFJNWSA-N
- SMILES: OC1C(O)=CC2=C([C@@H](C3C=CC=CC=3)CNCC2)C=1.Cl
Computed Properties
- Exact Mass: 291.1026065g/mol
- Monoisotopic Mass: 291.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- Optical Activity: [α]22/D +16.1°, c = 1.2 in methanol(lit.)
(R)-(+)-SKF-38393 Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S550085-5mg |
(R)-(+)-SKF-38393 Hydrochloride |
81702-42-3 | 5mg |
$ 190.00 | 2023-04-15 | ||
| TRC | S550085-10mg |
(R)-(+)-SKF-38393 Hydrochloride |
81702-42-3 | 10mg |
$ 305.00 | 2023-04-15 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R919384-5mg |
(R)-(+)-SKF-38393 hydrochloride |
81702-42-3 | ≥98% (HPLC) | 5mg |
¥2,427.30 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R919384-100mg |
(R)-(+)-SKF-38393 hydrochloride |
81702-42-3 | ≥98% (HPLC) | 100mg |
¥22,311.90 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04659-100mg |
1H-3-Benzazepine-7,8-diol,2,3,4,5-tetrahydro-1-phenyl-, hydrochloride (1:1), (1R)- |
81702-42-3 | ≥98% (HPLC) | 100mg |
¥38508.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04659-5mg |
1H-3-Benzazepine-7,8-diol,2,3,4,5-tetrahydro-1-phenyl-, hydrochloride (1:1), (1R)- |
81702-42-3 | ≥98% (HPLC) | 5mg |
¥4198.0 | 2024-07-18 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-253412-5 mg |
(R)-(+)-SKF-38393 hydrochloride, |
81702-42-3 | ≥98% | 5mg |
¥1,361.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-253412-5mg |
(R)-(+)-SKF-38393 hydrochloride, |
81702-42-3 | ≥98% | 5mg |
¥1361.00 | 2023-09-05 | |
| A2B Chem LLC | AC57730-5mg |
(R)-(+)-SKF-38393 hydrochloride |
81702-42-3 | ≥98% | 5mg |
$198.00 | 2024-04-19 |
(R)-(+)-SKF-38393 Hydrochloride Production Method
Production Method 1
Production Method 2
2.1 Catalysts: Potassium carbonate
3.1 Reagents: Hydrochloric acid
Production Method 3
2.1 Reagents: Hydrochloric acid
Production Method 4
2.1 Reagents: Ammonium hydroxide , Hydrochloric acid Catalysts: Acetic acid
3.1 Catalysts: Potassium carbonate
4.1 Reagents: Hydrochloric acid
(R)-(+)-SKF-38393 Hydrochloride Raw materials
- 1H-3-Benzazepine,2,3,4,5-tetrahydro-7,8-dimethoxy-3-methyl-1-phenyl-, (1R)-
- 1H-3-Benzazepine,2,3,4,5-tetrahydro-7,8-dimethoxy-1-phenyl-3-(phenylmethyl)-, (R)-
- 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7,8-dimethoxy-1-phenyl-, (R)-
(R)-(+)-SKF-38393 Hydrochloride Preparation Products
(R)-(+)-SKF-38393 Hydrochloride Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on (R)-(+)-SKF-38393 Hydrochloride
Comprehensive Overview of (R)-(+)-SKF-38393 Hydrochloride (CAS No. 81702-42-3): Properties, Applications, and Research Insights
(R)-(+)-SKF-38393 Hydrochloride (CAS No. 81702-42-3) is a selective dopamine D1 receptor agonist widely utilized in neuroscience and pharmacological research. This compound, with its enantiomerically pure (R)-(+)-configuration, exhibits high affinity for D1-like dopamine receptors, making it indispensable for studying neurotransmitter pathways, behavioral responses, and neurological disorders. Researchers frequently explore its role in Parkinson's disease models, cognitive enhancement, and addiction mechanisms, aligning with trending topics in neurodegenerative disease research and psychopharmacology.
The molecular structure of (R)-(+)-SKF-38393 Hydrochloride includes a benzazepine core with a hydroxyl group and a chlorophenyl moiety, contributing to its receptor specificity. Its hydrochloride salt form enhances solubility, facilitating in vitro and in vivo applications. Recent studies highlight its potential in synaptic plasticity modulation, a hot topic in AI-driven drug discovery and precision medicine. Users searching for "dopamine agonists for memory research" or "D1 receptor ligands" will find this compound critical for experimental designs.
In the context of SEO optimization, (R)-(+)-SKF-38393 Hydrochloride attracts queries like "SKF-38393 vs. SKF-81297" or "D1 receptor activation mechanisms." Its applications extend to cell signaling studies and GPCR research, areas frequently explored in high-impact journals. The compound’s stability under standard lab conditions (storage at -20°C) ensures reproducibility, a key concern for researchers prioritizing experimental consistency.
Emerging trends link (R)-(+)-SKF-38393 Hydrochloride to neuroprotective strategies and mitochondrial function, addressing popular search terms like "dopamine and oxidative stress." Its low cytotoxicity profile (IC50 > 10 µM in most cell lines) supports its use in long-term neuronal cultures. For labs focusing on high-throughput screening, this agonist serves as a positive control in dopaminergic assays.
From a synthetic chemistry perspective, the enantioselective synthesis of (R)-(+)-SKF-38393 Hydrochloride involves chiral resolution techniques, a niche yet growing area in organic chemistry forums. Its patented synthesis routes (e.g., US Patent 4,918,094) are often cited in academic literature, reinforcing its credibility. Users seeking "chiral dopamine agonists" or "asymmetric synthesis protocols" will encounter this compound as a benchmark.
In summary, (R)-(+)-SKF-38393 Hydrochloride (CAS No. 81702-42-3) bridges basic research and translational neuroscience, answering pressing questions about dopaminergic dysregulation. Its versatility ensures relevance in grant proposals, peer-reviewed studies, and biotech innovations, solidifying its status as a cornerstone in neuropharmacology.
81702-42-3 ((R)-(+)-SKF-38393 Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)